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Compound of Interest

Compound Name: OVA (257-264), scrambled

Cat. No.: B12379925

This document provides immediate safety, operational, and disposal guidance for handling the
scrambled ovalbumin (OVA) (257-264) peptide, commonly used as a negative control in
immunological research. The scrambled peptide, with the typical sequence FILKSINE, is a
crucial reagent for validating the sequence-specific effects of the immunodominant OVA (257-
264) epitope, SIINFEKL.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling the lyophilized powder or reconstituted solutions of scrambled OVA (257-264),
adherence to standard laboratory safety protocols is essential to minimize exposure and
ensure a safe working environment.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Rationale

Hand Protection

Nitrile gloves

Standard laboratory

grade

Prevents skin contact

with the peptide.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

Protects eyes from
splashes of peptide
solutions.

Respiratory Protection

Dust mask or

respirator

N95 or equivalent

Recommended when
handling the
lyophilized powder to

avoid inhalation.[1]

Body Protection

Laboratory coat

Standard length

Protects skin and
clothing from

contamination.

General Handling Precautions:

e Handle peptides in a clean and well-ventilated area.

» Lyophilized peptides can be volatile and hygroscopic; handle them with care and weigh them

out quickly.

» Avoid direct contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

Quantitative Data Summary

The following table summarizes the key quantitative information for the scrambled OVA (257-

264) peptide with the sequence FILKSINE.
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Property Value Reference
Amino Acid Sequence FILKSINE [2][3]
Molecular Formula C45H74N10013 [2][3]
Molecular Weight 963.2 g/mol [2][3]

Purity >95% (as determined by Be

HPLC)
Form Lyophilized powder [2]
Storage Temperature -20°C [2]

Experimental Protocol: Use as a Negative Control in
T-Cell Stimulation Assay

This protocol outlines the use of scrambled OVA (257-264) as a negative control in an ELISpot
assay to measure IFN-y release from splenocytes, a common application for this peptide.[3][4]

1. Reconstitution of Lyophilized Peptide: a. Briefly centrifuge the vial to ensure the lyophilized
powder is at the bottom. b. Reconstitute the peptide in sterile, endotoxin-free DMSO to create a
stock solution (e.g., 10 mg/mL). c. Further dilute the stock solution in sterile phosphate-buffered
saline (PBS) or cell culture medium to the desired working concentration.

2. Cell Preparation: a. Isolate splenocytes from immunized mice. b. Wash the cells with
appropriate cell culture medium. c. Resuspend the cells to a final concentration of 1x10"6
cells/mL in complete RPMI medium.

3. T-Cell Stimulation Assay (ELISpot): a. Add 100 pL of the cell suspension (100,000 cells) to
each well of a pre-coated IFN-y ELISpot plate. b. Prepare working solutions of the active OVA
(257-264) peptide (SIINFEKL) and the scrambled OVA (257-264) peptide (FILKSINE) in
complete RPMI medium. c. Add 100 pL of the peptide solutions to the appropriate wells to
achieve the final desired concentration (e.g., 10 pg/mL). Include a vehicle-only control
(medium). d. Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.
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4. Data Analysis: a. Develop the ELISpot plate according to the manufacturer's instructions. b.
Count the number of IFN-y spots in each well. c. Compare the number of spots in the wells
treated with the scrambled peptide to the vehicle control and the active peptide. A specific
response to the active peptide should show a significantly higher number of spots compared to
both the scrambled peptide and the vehicle control.

Disposal Plan

Dispose of unused scrambled OVA (257-264) peptide and contaminated materials in
accordance with institutional and local regulations for non-hazardous chemical waste.

e Unused Peptide: For small quantities, dissolve in a large volume of water and flush down the
drain, if permitted by local regulations. For larger quantities, treat as chemical waste.

o Contaminated Materials: Pipette tips, vials, and other disposable materials that have come
into contact with the peptide should be placed in a designated chemical waste container.

o Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash
it before reuse.[1]

Visualizations

Caption: Experimental workflow for using scrambled OVA peptide as a negative control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling of Scrambled Ovalbumin
(OVA) (257-264)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379925#personal-protective-equipment-for-
handling-ova-257-264-scrambled]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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